Cas no 2260936-27-2 ({5-Methyl-6-oxabicyclo[3.2.1]octan-1-yl}methanamine)

• Product Name: {5-Methyl-6-oxabicyclo[3.2.1]octan-1-yl}methanamine
• CAS No: 2260936-27-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6010755
• PubChem ID: 137943401
• Update Time: 2025-11-06

{5-Methyl-6-oxabicyclo[3.2.1]octan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2260936-27-2
• EN300-6513100
• {5-methyl-6-oxabicyclo[3.2.1]octan-1-yl}methanamine
• {5-Methyl-6-oxabicyclo[3.2.1]octan-1-yl}methanamine

• Inchi： 1S/C9H17NO/c1-8-3-2-4-9(5-8,6-10)7-11-8/h2-7,10H2,1H3
• InChI Key： VWTMDQDYEIVMPX-UHFFFAOYSA-N
• SMILES： O1CC2(CN)CCCC1(C)C2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Additional information on {5-Methyl-6-oxabicyclo[3.2.1]octan-1-yl}methanamine

Comprehensive Overview of {5-Methyl-6-oxabicyclo[3.2.1]octan-1-yl}methanamine (CAS No. 2260936-27-2)

The compound {5-Methyl-6-oxabicyclo[3.2.1]octan-1-yl}methanamine, identified by its CAS No. 2260936-27-2, is a structurally unique bicyclic amine derivative that has garnered significant interest in pharmaceutical and chemical research. Its molecular framework, featuring a fused 6-oxabicyclo[3.2.1]octane core, positions it as a valuable scaffold for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given its ability to modulate stereochemistry and functional group interactions.

In recent years, the demand for novel heterocyclic compounds like {5-Methyl-6-oxabicyclo[3.2.1]octan-1-yl}methanamine has surged, driven by advancements in synthetic methodologies and computational chemistry. This compound's bicyclic structure offers rigidity and conformational stability, making it an attractive candidate for designing enzyme inhibitors or receptor ligands. Its methanamine moiety further enhances its versatility, enabling derivatization for targeted applications in medicinal chemistry.

The synthesis of CAS No. 2260936-27-2 typically involves multi-step organic transformations, including ring-closing reactions and selective functionalization. Modern techniques such as flow chemistry and catalysis have improved yields and purity, addressing challenges associated with stereocontrol. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, ensuring reproducibility for industrial and academic use.

From a commercial perspective, {5-Methyl-6-oxabicyclo[3.2.1]octan-1-yl}methanamine is gaining traction in niche markets, particularly in the development of central nervous system (CNS) therapeutics. Its structural resemblance to natural alkaloids has prompted investigations into its pharmacokinetic properties, with some studies suggesting blood-brain barrier permeability. These attributes align with current trends in neuropharmacology, where researchers seek molecules with optimized bioavailability and low toxicity.

Environmental and safety profiles of CAS No. 2260936-27-2 are also under scrutiny, as regulatory agencies emphasize sustainable chemistry. Preliminary data indicate favorable biodegradability, though comprehensive ecotoxicological studies are ongoing. This aligns with the broader industry shift toward green chemistry principles, where solvents and reagents used in synthesis are evaluated for minimal environmental impact.

In summary, {5-Methyl-6-oxabicyclo[3.2.1]octan-1-yl}methanamine represents a compelling case study in the intersection of synthetic innovation and applied science. Its bicyclic amine architecture, combined with functional adaptability, positions it as a molecule of enduring relevance in both academic and industrial settings. Future research may explore its utility in catalysis or material science, further expanding its applications beyond traditional domains.